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Compound of Interest

Compound Name: Laurylamine hydrochloride

Cat. No.: B1198900

For Researchers, Scientists, and Drug Development Professionals

Laurylamine hydrochloride, also known as dodecylamine hydrochloride, is a cationic
surfactant with a primary amine salt structure. Its amphiphilic nature, consisting of a long
hydrophobic alkyl chain and a hydrophilic ammonium headgroup, underpins its diverse
applications in research and industry, including as a corrosion inhibitor, emulsifying agent, and
a component in drug delivery systems. This technical guide provides a detailed examination of
its chemical properties, structure, synthesis, and key experimental methodologies.

Chemical and Physical Properties

Laurylamine hydrochloride is a white to almost white crystalline powder or solid.[1][2] Its
fundamental physicochemical properties are summarized in the table below, providing a
guantitative basis for its application in various experimental and industrial settings.
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Property Value Source(s)
Molecular Formula C12H2s8CIN [31141[5]
Molecular Weight 221.81 g/mol [3B1141[5]
Melting Point 186-188 °C [31[6]
Boiling Point 247-249 °C [31[7]
Solubility in Water Soluble [4]18]

pKa (of Dodecylamine)

10.63 at 25°C

[719]

Appearance

White to almost white

powder/crystal

[1](2]

Structural Information

The structural identity of laurylamine hydrochloride is well-defined, comprising a

dodecylammonium cation and a chloride anion. This ionic nature is crucial to its chemical

behavior and physical properties.

Identifier

Value

Source(s)

IUPAC Name

dodecan-1-

amine;hydrochloride

[3]

Alternative IUPAC Name

dodecylazanium chloride

[5]

CAS Number 929-73-7 [31[41[5]
CCCCCCCCCCCC[NH3+].

SMILES [31[5]
[CI-]
INChl=1S/C12H27N.CIH/c1-2-

InChl 3-4-5-6-7-8-9-10-11-12-13;/h2-  [3][5]
13H2,1H3;1H
TWFQJFPTTMIETC-

InChliKey [31[5]
UHFFFAOYSA-N
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Crystal Structure

The crystalline arrangement of laurylamine hydrochloride has been elucidated through X-ray
crystallography. The unit cell parameters for its crystal lattice are provided below.

Parameter Value Source(s)
Crystal System Monoclinic [5]
Space Group P1211 [5]
a 5.682 A [5]
b 7.186 A [5]
c 17.775 A [5]
a 90° [5]
B 92.75° [5]
y 90° [5]

Synthesis and Reactivity

The synthesis of laurylamine hydrochloride is most commonly achieved through a
straightforward acid-base reaction.
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Synthesis of Laurylamine Hydrochloride

Dodecylamine (C12H27N) Hydrochloric Acid (HCI)

Acid-Base Reaction

Laurylamine Hydrochloride (C12H28CIN)

Click to download full resolution via product page

A simplified workflow for the synthesis of laurylamine hydrochloride.

An alternative synthetic route involves the reduction of 1-azidododecane.[3]

As a salt of a weak base and a strong acid, laurylamine hydrochloride exhibits specific
chemical reactivity:

o Weak Base Behavior: In solution, it can neutralize stronger bases, leading to the precipitation
of dodecylamine under alkaline conditions.[4]

¢ Hydrolysis: In aqueous solutions, it can undergo hydrolysis to form dodecylamine and
hydrochloric acid.[3]

¢ Reaction with Oxidizing Agents: It can react with strong oxidizing agents.[4]

Experimental Protocols
Spectroscopic Characterization
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Detailed structural elucidation of laurylamine hydrochloride relies on various spectroscopic
techniques.

Nuclear Magnetic Resonance (NMR) Spectroscopy

o Objective: To confirm the molecular structure by analyzing the chemical environment of
hydrogen (*H NMR) and carbon (*3C NMR) atoms.

o Sample Preparation: Dissolve a small amount of laurylamine hydrochloride in a suitable
deuterated solvent, such as Deuterium Oxide (D20) or Methanol-da.

e Instrumentation: A high-resolution NMR spectrometer (e.g., 300 MHz or higher).

e 1H NMR Analysis: The spectrum is expected to show characteristic signals for the methyl
(CHs) group at the end of the alkyl chain, the methylene (CHz) groups, and the ammonium (-
NHs*) protons. The integration of these signals should correspond to the number of protons
in each group.

e 13C NMR Analysis: The spectrum will display distinct signals for each unique carbon atom in
the dodecyl chain. The chemical shifts will vary depending on their position relative to the
ammonium group.

Infrared (IR) Spectroscopy
o Objective: To identify the functional groups present in the molecule.

o Sample Preparation: The sample can be analyzed as a solid using an Attenuated Total
Reflectance (ATR) accessory or by preparing a KBr pellet.

¢ Instrumentation: A Fourier-Transform Infrared (FTIR) spectrometer.
e Analysis: Key absorption bands to identify include:

o N-H stretching vibrations of the ammonium group (typically in the range of 3200-2800
cm™1).

o C-H stretching vibrations of the alkyl chain (around 2960-2850 cm~1).
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o N-H bending vibrations (around 1600-1500 cm™1).

The logical workflow for the spectroscopic identification of laurylamine hydrochloride is
depicted below.

Spectroscopic Identification Workflow

Laurylamine Hydrochloride Sample

NMR Spectroscopy (1H, 13C) IR Spectroscopy (FTIR)

Structural Confirmation

Click to download full resolution via product page

A diagram illustrating the spectroscopic workflow for structural confirmation.

Applications in Research and Development

The unique properties of laurylamine hydrochloride make it a valuable tool in various
scientific domains.

o Drug Delivery: Its surfactant properties are utilized in the formation of micelles and liposomes
for encapsulating and delivering therapeutic agents.[3]

o Gene Transfection: It can act as a non-viral vector for gene delivery by complexing with DNA
to facilitate cellular uptake.[3]

o Nanoparticle Synthesis: It serves as a catalyst in sol-gel processes for producing silica and
other nanoparticles.[3]
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o Corrosion Inhibition: Laurylamine hydrochloride can adsorb onto metal surfaces, forming a
protective layer that inhibits corrosion, particularly in acidic environments.[3]

Safety and Handling

Laurylamine hydrochloride is an irritant to the skin, eyes, and respiratory system and is
harmful if swallowed.[1][3] Appropriate personal protective equipment (PPE), including gloves,
safety glasses, and a lab coat, should be worn when handling this chemical. Work should be
conducted in a well-ventilated area. In case of contact, the affected area should be rinsed
thoroughly with water. For detailed safety information, consult the material safety data sheet
(MSDS).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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